Cas no 92902-51-7 ( )

• Product Name: &nbsp
• CAS No: 92902-51-7
• MF: C₁₁H₁₅N₃O₃
• MW: 237.255102396011
• CID: 999087
• PubChem ID: 303031
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 1,1-diethyl-3-(3-nitrophenyl)urea
• 92902-51-7
• AKOS024334365
• NSC190805
• DTXSID90307358
• NSC-190805
•  

• Inchi： 1S/C11H15N3O3/c1-3-13(4-2)11(15)12-9-6-5-7-10(8-9)14(16)17/h5-8H,3-4H2,1-2H3,(H,12,15)
• InChI Key： MGLQHMGZCTZIJT-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=C(C=1)[N+](=O)[O-])N(CC)CC

Computed Properties

• Exact Mass: 237.111
• Monoisotopic Mass: 237.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.2Ų

Experimental Properties

• Density: 1.241
• Boiling Point: 416.7°C at 760 mmHg
• Flash Point: 205.8°C
• Refractive Index: 1.592